Cas no 1691329-40-4 (6-(Pyridin-3-yl)-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 6-(Pyridin-3-yl)-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 1691329-40-4
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5746521
• PubChem ID: 103318038
• Update Time: 2023-11-11

6-(Pyridin-3-yl)-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Pyridin-3-yl)-1,4,5,6-tetrahydropyrimidin-2-amine
• EN300-1118199
• 1691329-40-4
• 6-Pyridin-3-yl-1,4,5,6-tetrahydropyrimidin-2-amine
• 2-Pyrimidinamine, 1,4,5,6-tetrahydro-6-(3-pyridinyl)-

• Inchi： 1S/C9H12N4/c10-9-12-5-3-8(13-9)7-2-1-4-11-6-7/h1-2,4,6,8H,3,5H2,(H3,10,12,13)
• InChI Key： YBOXCJOBCZHJFW-UHFFFAOYSA-N
• SMILES： N1C(N)=NCCC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 354.9±52.0 °C(Predicted)
• pka: 13.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines